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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295 Get Quote

This technical support center provides researchers, scientists, and formulation professionals

with a comprehensive guide to understanding and resolving flocculation issues encountered

with Pigment Orange 62 in paint formulations.

Frequently Asked Questions (FAQs)
Q1: What is Pigment Orange 62 and what are its key properties?

Pigment Orange 62, identified by Color Index No. 11775, is a high-performance

benzimidazolone monoazo pigment. It is known for its brilliant yellowish-orange shade,

excellent lightfastness, and weather fastness, making it a popular choice for demanding

applications such as automotive and industrial coatings.[1][2] Its good rheological properties

can allow for high pigment concentrations without negatively impacting gloss.[1][2]

Table 1: Physical and Chemical Properties of Pigment Orange 62
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Property Value

Chemical Class Benzimidazolone Monoazo

C.I. No. 11775[3]

CAS No. 52846-56-7[3]

Average Particle Size ~0.1 - 0.3 µm[4]

Specific Surface Area ~12-26 m²/g[2][4]

Oil Absorption ~70-80 g/100g [5][4]

Density ~1.49 - 1.66 g/cm³[5][4]

Heat Stability ~180 °C[5][6]

Light Fastness (Full Shade) 7-8[5][7]

Weather Fastness Excellent[5][1]

Q2: What is flocculation and why does it occur with Pigment Orange 62?

Flocculation is the reversible aggregation of pigment particles within a liquid paint formulation.

These loosely bound clusters can lead to a variety of coating defects, including color shift, loss

of gloss, reduced tinting strength, and poor hiding power.

Flocculation of Pigment Orange 62 can be triggered by several factors:

Inadequate Wetting and Dispersion: The initial step of replacing air on the pigment surface

with the liquid medium (wetting) and breaking down agglomerates into primary particles

(dispersion) is crucial. If this process is incomplete, the pigment particles are more likely to

flocculate.

Improper Dispersant Selection or Concentration: Dispersants are additives that adsorb onto

the pigment surface, preventing re-agglomeration through steric or electrostatic stabilization.

The choice and concentration of the dispersant must be optimized for Pigment Orange 62
and the specific paint system.
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Incompatibility of Formulation Components: Interactions between the pigment, resin, solvent,

and other additives can disrupt the stability of the dispersion. For instance, a solvent that is

too strong can strip the dispersant from the pigment surface.

Changes in System Properties: Factors like viscosity, temperature, and solvent evaporation

rate during film formation can influence pigment mobility and the likelihood of flocculation.[8]

Q3: What are the visible signs of Pigment Orange 62 flocculation in a paint film?

Common indicators of flocculation include:

Color Change or Inconsistency: The paint color may appear lighter, darker, or less saturated

than expected. This can also manifest as batch-to-batch color variation.[9]

Reduced Gloss: A flocculated system will have a rougher surface at a microscopic level,

leading to light scattering and a reduction in gloss.

Streaking or Mottling: Uneven color distribution on the surface of the applied paint film.

Floating: A visible separation of pigments on the surface, which can sometimes form

hexagonal patterns known as Bénard cells.[10]

Positive Rub-Out Test: When a portion of the wet paint film is rubbed, the color in the rubbed

area becomes stronger or changes shade. This is a classic sign of flocculation, as the

mechanical action temporarily redisperses the flocculated particles.

Troubleshooting Guide
This guide provides a systematic approach to diagnosing and resolving flocculation issues with

Pigment Orange 62.

Problem: The paint containing Pigment Orange 62 shows signs of flocculation (e.g., color shift,

low gloss, positive rub-out test).

Step 1: Initial Assessment and Identification

Visual Inspection: Carefully examine the wet and dry paint film for any of the visual defects

listed in FAQ Q3.
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Perform a Rub-Out Test: This is the quickest and most direct method to confirm flocculation.

A significant color difference between the rubbed and unrubbed areas indicates a dispersion

stability issue.

Step 2: Review Formulation Components

Dispersant:

Is the dispersant type appropriate for Pigment Orange 62 and the paint system (water-

based vs. solvent-based)? Benzimidazolone pigments are organic and generally require

polymeric dispersants with good affinity for the pigment surface.

Is the dispersant concentration optimized? Both insufficient and excessive amounts of

dispersant can lead to instability. An optimal dispersant loading (ODL) determination is

recommended.

Solvent Blend:

Is the solvent system compatible with the pigment, dispersant, and resin? A solvent that is

too "good" for the resin may preferentially solvate the resin, displacing the dispersant from

the pigment surface and causing flocculation.

Resin/Binder:

Does the resin have good compatibility with the pigment and dispersant? The binder itself

plays a role in stabilizing the pigment dispersion.

Other Additives:

Are there any other additives (e.g., rheology modifiers, surfactants) that could be

interacting negatively with the pigment dispersion?

Step 3: Evaluate the Dispersion Process

Milling/Dispersion Equipment: Is the equipment providing sufficient shear energy to

adequately deagglomerate the pigment?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispersion Time and Temperature: Are the dispersion time and temperature optimized?

Over-milling can sometimes lead to issues, while under-milling will result in poor dispersion.

Order of Addition: Was the dispersant added and allowed to wet the pigment before the

addition of the resin and other components? The proper order of addition is critical for

effective dispersion.

Step 4: Systematic Experimentation and Solution

Based on the findings from the previous steps, implement and test the following potential

solutions:

Dispersant Optimization:

Screen different types of dispersants recommended for organic pigments.

Conduct a ladder study to determine the optimal dispersant concentration. This can be

done by measuring viscosity, color strength, and gloss at various dispersant levels.

Solvent Adjustment:

If solvent incompatibility is suspected, try adjusting the solvent blend. Introducing a co-

solvent with a different polarity or solvency power can sometimes improve stability.

Formulation Modification:

Evaluate the compatibility of all raw materials. A systematic study where components are

added one by one can help identify problematic interactions.

Process Optimization:

Adjust the milling time, speed, or media to ensure complete deagglomeration.

Verify and correct the order of addition of raw materials during the dispersion phase.

Table 2: Starting Point Recommendations for Dispersant Selection for Pigment Orange 62
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Paint System Dispersant Class
Typical
Concentration (on
pigment weight)

Notes

Solvent-Based

High Molecular

Weight Polymeric

(e.g., Polyurethane,

Polyacrylate-based)

10 - 40%

Effective for fine

organic pigments.

Provides steric

stabilization.

Wetting and

Dispersing Additives

with Pigment Affinic

Groups

5 - 20%

Combines wetting and

stabilization

functionalities.

Water-Based

High Molecular

Weight Polymeric

(e.g., Styrene-Maleic

Anhydride,

Polyacrylate

Copolymers)

15 - 50%

Designed for

stabilizing organic

pigments in aqueous

systems.

Non-ionic or Anionic

Surfactants
5 - 15%

Can be used as

wetting agents in

combination with

polymeric dispersants.

Note: The optimal concentration is highly dependent on the specific dispersant, pigment grade,

and formulation. Laboratory testing is essential to determine the precise amount required.

Experimental Protocols
1. Rub-Out Test

Objective: To quickly assess the presence of flocculation in a wet paint film.

Methodology:

Apply a uniform film of the test paint to a non-absorbent substrate (e.g., a sealed card or

glass panel).
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Allow the film to flash off for a few minutes until it is slightly tacky.

Using your fingertip (with a glove), gently rub a small, circular area of the paint film.

Observe any color difference between the rubbed and adjacent unrubbed areas. A darker,

more intense, or different hue in the rubbed area indicates flocculation.

2. Hegman Gauge Test (Fineness of Grind)

Objective: To measure the size of the largest particles or agglomerates in the pigment

dispersion. While it doesn't directly measure flocculation (as the shear of the test can break

up floccs), it is essential for ensuring proper deagglomeration.

Methodology:

Place a small amount of the pigment dispersion in the deep end of the Hegman gauge

channel.

Draw down the dispersion with the scraper blade at a steady rate.

Immediately observe the gauge at a low angle to the light and identify the point at which a

significant number of particles first appear in the channel.

Read the corresponding Hegman or micron value from the scale. A good dispersion of a

fine organic pigment like Pigment Orange 62 should typically have a Hegman value of 7

or higher.

3. Microscopic Observation

Objective: To visually inspect the state of pigment dispersion and identify flocculates.

Methodology:

Place a small drop of the liquid paint or pigment dispersion onto a microscope slide.

Gently place a coverslip over the drop, avoiding the introduction of air bubbles and

excessive shear that could break up flocculates.
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Observe the sample under a light microscope at magnifications of 100x to 400x.

A well-dispersed sample will show fine, individual particles with a uniform distribution. A

flocculated sample will exhibit large, loosely-packed clusters of particles.

Visual Workflows
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Caption: Troubleshooting workflow for diagnosing and resolving Pigment Orange 62
flocculation.

Preparation

Initial Quality Control

Letdown and Application

Performance Evaluation

Analysis & Conclusion

Define Formulation Variables
(e.g., Dispersant Type/Level)

Prepare Pigment Dispersions
(Mill Base)

Hegman Gauge Test
(Fineness of Grind)

Measure Mill Base Viscosity

Letdown into Paint Base

Apply Paint Film

Rub-Out Test Microscopic Observation Measure Color & Gloss

Analyze Results & Compare Variables

Determine Optimal Formulation/
Process

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General experimental workflow for evaluating Pigment Orange 62 dispersion

performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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